Cas no 1239842-34-2 (4-chloro-5-(2-chloroethyl)-2,6-dimethylpyrimidine)

• Product Name: 4-chloro-5-(2-chloroethyl)-2,6-dimethylpyrimidine
• CAS No: 1239842-34-2
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 4579743
• Update Time: 2025-05-20

4-chloro-5-(2-chloroethyl)-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(2-chloroethyl)-2,6-dimethylpyrimidine

• Inchi： 1S/C8H10Cl2N2/c1-5-7(3-4-9)8(10)12-6(2)11-5/h3-4H2,1-2H3
• InChI Key： NSEUTEVJLKUCNM-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=C(CCCl)C(Cl)=N1

Additional information on 4-chloro-5-(2-chloroethyl)-2,6-dimethylpyrimidine

Comprehensive Overview of 4-chloro-5-(2-chloroethyl)-2,6-dimethylpyrimidine (CAS No. 1239842-34-2)

4-chloro-5-(2-chloroethyl)-2,6-dimethylpyrimidine (CAS No. 1239842-34-2) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloroethyl and methyl substituents, has garnered attention for its potential role in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The molecular structure of 4-chloro-5-(2-chloroethyl)-2,6-dimethylpyrimidine features a pyrimidine ring core, which is a common motif in nucleic acids and many FDA-approved drugs. This structural similarity makes it a valuable intermediate for designing small-molecule inhibitors and enzyme modulators. Recent studies highlight its relevance in addressing antibiotic resistance and cancer therapeutics, topics frequently searched in academic and industrial databases. Its chlorinated side chain also offers reactivity advantages for further chemical modifications.

In agrochemical contexts, 4-chloro-5-(2-chloroethyl)-2,6-dimethylpyrimidine is investigated for its potential as a pesticide precursor. With global emphasis on food security and eco-friendly pest control, this compound’s role in developing next-generation crop protection agents is under scrutiny. Its methyl groups contribute to enhanced stability, a critical factor for field applications. Industry reports suggest growing patent filings related to its derivatives, reflecting commercial interest.

Synthetic routes to 4-chloro-5-(2-chloroethyl)-2,6-dimethylpyrimidine often involve halogenation and alkylation steps, optimized for yield and purity. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). Environmental considerations drive efforts to minimize waste in its production, resonating with green chemistry principles—a trending topic in scientific communities.

Safety profiles of pyrimidine-based compounds like this one are rigorously evaluated. While not classified as hazardous under standard guidelines, proper laboratory handling protocols are recommended. Its physicochemical properties (e.g., solubility, melting point) are documented in technical datasheets, aiding formulation scientists in drug delivery systems or agricultural formulations.

Market analysts note rising demand for high-purity intermediates such as CAS 1239842-34-2, fueled by R&D investments in personalized medicine and smart farming. Collaborations between academia and manufacturers aim to scale up synthesis while reducing costs—a response to frequent search queries about cost-effective chemical synthesis.

In summary, 4-chloro-5-(2-chloroethyl)-2,6-dimethylpyrimidine exemplifies innovation at the intersection of chemistry and biology. Its versatility addresses pressing challenges like antimicrobial resistance and sustainable agriculture, making it a compound of enduring scientific and industrial relevance.